Cas no 7327-60-8 (2,2',2''-Nitrilotriacetonitrile)

• Product Name: 2,2',2''-Nitrilotriacetonitrile
• CAS No: 7327-60-8
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 47348
• PubChem ID: 81762
• Update Time: 2025-04-18

2,2',2''-Nitrilotriacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2',2''-Nitrilotriacetonitrile
• Nitrilotriacetonitrile
• NITRILOACETONITRILE
• 2,2',2'-NITRILOTRIACETONITRILE
• Acetonitrile,2,2,2-nitrilotris
• Nitrilotri-acetonitril
• nitrilotri-acetonitrile
• Nitrilotriessigsaeure-trinitril
• tri(cyanomethyl)amine
• tri(cyanomethylene)amine
• Tris-cyanmethyl-amin
• J27.814I
• 86K27312YB
• Acetonitrile,2',2''-nitrilotris-
• UNII-86K27312YB
• 2,2',2''-Nitrilotrisacetonitrile
• Acetonitrile, nitrilotri-
• NSC-93814
• Acetonitrile, 2,2',2''-nitrilotris-
• 2-[bis(cyanomethyl)amino]acetonitrile
• 7327-60-8
• EINECS 230-804-9
• NSC93814
• FT-0636436
• AKOS000196234
• .ALPHA.-AMINOTRIACETONITRILE
• EC 230-804-9
• NSC 93814
• DTXSID3029285
• Nitrilotrisacetonitrile
• Q27269746
• SCHEMBL59753
• NS00007227

• Inchi： 1S/C6H6N4/c7-1-4-10(5-2-8)6-3-9/h4-6H2
• InChI Key： LJAIDEYQVIJERM-UHFFFAOYSA-N
• SMILES： N(CC#N)(CC#N)CC#N

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.2769 (rough estimate)
• Melting Point: 126°C
• Boiling Point: 237.24°C (rough estimate)
• Flash Point: 211.7 ℃
• Refractive Index: 1.7000 (estimate)
• PSA: 74.61000
• LogP: -0.14086